Cas no 1213845-84-1 (METHYL (3S)-3-AMINO-3-(4-BROMO-3-CHLOROPHENYL)PROPANOATE)

METHYL (3S)-3-AMINO-3-(4-BROMO-3-CHLOROPHENYL)PROPANOATE is a chiral intermediate used in organic synthesis, particularly in the pharmaceutical and agrochemical industries. Its key structural features include a stereospecific (3S) amino group and a substituted phenyl ring with bromo and chloro substituents, enhancing its utility in asymmetric synthesis. The ester functionality improves solubility and reactivity, facilitating further derivatization. This compound is valuable for constructing complex molecules due to its well-defined stereochemistry and functional group compatibility. High purity and consistent quality ensure reliable performance in multi-step synthetic routes. Proper handling under inert conditions is recommended to preserve stability.
METHYL (3S)-3-AMINO-3-(4-BROMO-3-CHLOROPHENYL)PROPANOATE structure
1213845-84-1 structure
Product Name:METHYL (3S)-3-AMINO-3-(4-BROMO-3-CHLOROPHENYL)PROPANOATE
CAS No:1213845-84-1
MF:C10H11BrClNO2
MW:292.556841135025
CID:5592010
PubChem ID:103694359
Update Time:2025-06-14

METHYL (3S)-3-AMINO-3-(4-BROMO-3-CHLOROPHENYL)PROPANOATE Chemical and Physical Properties

Names and Identifiers

    • METHYL (3S)-3-AMINO-3-(4-BROMO-3-CHLOROPHENYL)PROPANOATE
    • Benzenepropanoic acid, β-amino-4-bromo-3-chloro-, methyl ester, (βS)-
    • 1213845-84-1
    • EN300-1162695
    • Inchi: 1S/C10H11BrClNO2/c1-15-10(14)5-9(13)6-2-3-7(11)8(12)4-6/h2-4,9H,5,13H2,1H3/t9-/m0/s1
    • InChI Key: ODEVFNYSFGRFIW-VIFPVBQESA-N
    • SMILES: C(OC)(=O)C[C@H](N)C1=CC=C(Br)C(Cl)=C1

Computed Properties

  • Exact Mass: 290.96617g/mol
  • Monoisotopic Mass: 290.96617g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 52.3Ų

METHYL (3S)-3-AMINO-3-(4-BROMO-3-CHLOROPHENYL)PROPANOATE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1162695-0.05g
methyl (3S)-3-amino-3-(4-bromo-3-chlorophenyl)propanoate
1213845-84-1
0.05g
$624.0 2023-06-08
Enamine
EN300-1162695-0.1g
methyl (3S)-3-amino-3-(4-bromo-3-chlorophenyl)propanoate
1213845-84-1
0.1g
$653.0 2023-06-08
Enamine
EN300-1162695-0.25g
methyl (3S)-3-amino-3-(4-bromo-3-chlorophenyl)propanoate
1213845-84-1
0.25g
$683.0 2023-06-08
Enamine
EN300-1162695-0.5g
methyl (3S)-3-amino-3-(4-bromo-3-chlorophenyl)propanoate
1213845-84-1
0.5g
$713.0 2023-06-08
Enamine
EN300-1162695-1.0g
methyl (3S)-3-amino-3-(4-bromo-3-chlorophenyl)propanoate
1213845-84-1
1g
$743.0 2023-06-08
Enamine
EN300-1162695-2.5g
methyl (3S)-3-amino-3-(4-bromo-3-chlorophenyl)propanoate
1213845-84-1
2.5g
$1454.0 2023-06-08
Enamine
EN300-1162695-5.0g
methyl (3S)-3-amino-3-(4-bromo-3-chlorophenyl)propanoate
1213845-84-1
5g
$2152.0 2023-06-08
Enamine
EN300-1162695-10.0g
methyl (3S)-3-amino-3-(4-bromo-3-chlorophenyl)propanoate
1213845-84-1
10g
$3191.0 2023-06-08
Enamine
EN300-1162695-50mg
methyl (3S)-3-amino-3-(4-bromo-3-chlorophenyl)propanoate
1213845-84-1
50mg
$587.0 2023-10-03
Enamine
EN300-1162695-100mg
methyl (3S)-3-amino-3-(4-bromo-3-chlorophenyl)propanoate
1213845-84-1
100mg
$615.0 2023-10-03

Additional information on METHYL (3S)-3-AMINO-3-(4-BROMO-3-CHLOROPHENYL)PROPANOATE

Research Brief on METHYL (3S)-3-AMINO-3-(4-BROMO-3-CHLOROPHENYL)PROPANOATE (CAS: 1213845-84-1)

METHYL (3S)-3-AMINO-3-(4-BROMO-3-CHLOROPHENYL)PROPANOATE (CAS: 1213845-84-1) is a chiral intermediate of significant interest in the pharmaceutical and chemical industries. This compound, characterized by its bromo- and chloro-substituted phenyl ring and ester functionality, has been increasingly studied for its potential applications in drug development, particularly as a building block for bioactive molecules. Recent research has focused on its synthesis, stereochemical properties, and utility in the preparation of pharmacologically active compounds.

Recent studies have highlighted the importance of this compound in the synthesis of protease inhibitors and other enzyme-targeting therapeutics. Its structural features, including the stereocenter at the 3-position and the electron-withdrawing substituents on the aromatic ring, make it a versatile precursor for the development of molecules with enhanced binding affinity and selectivity. Advances in asymmetric synthesis methodologies have enabled more efficient production of this intermediate, addressing challenges related to yield and enantiomeric purity.

One notable application of METHYL (3S)-3-AMINO-3-(4-BROMO-3-CHLOROPHENYL)PROPANOATE is in the development of antiviral agents. Researchers have utilized this compound to synthesize analogs that exhibit potent activity against viral proteases. The bromo and chloro substituents are critical for interactions with the enzyme's active site, as demonstrated in recent crystallographic studies. These findings underscore the compound's role in structure-based drug design and its potential to contribute to next-generation antiviral therapies.

In addition to its pharmaceutical applications, this compound has been investigated for its use in chemical biology. Its incorporation into peptide mimetics and small-molecule probes has provided insights into enzyme mechanisms and cellular signaling pathways. Recent work has explored its utility in fluorescent labeling and bioconjugation, leveraging the reactivity of the amino and ester functional groups. These studies highlight the compound's versatility beyond traditional medicinal chemistry applications.

Looking ahead, ongoing research aims to optimize the synthetic routes for METHYL (3S)-3-AMINO-3-(4-BROMO-3-CHLOROPHENYL)PROPANOATE to improve scalability and cost-effectiveness. Additionally, its potential in targeted drug delivery systems and as a scaffold for multifunctional therapeutics is being explored. The compound's unique structural attributes continue to inspire innovation in both academic and industrial settings, positioning it as a key player in the advancement of chemical biology and pharmaceutical sciences.

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.